Cas no 1250504-28-9 (1-{(2-bromocyclopentyl)oxymethyl}-2-chlorobenzene)

• Product Name: 1-{(2-bromocyclopentyl)oxymethyl}-2-chlorobenzene
• CAS No: 1250504-28-9
• MF: C₁₂H₁₄BrClO
• MW: 289.595962047577
• CID: 5779226
• PubChem ID: 62108901
• Update Time: 2025-05-26

1-{(2-bromocyclopentyl)oxymethyl}-2-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1250504-28-9
• 1-([(2-BROMOCYCLOPENTYL)OXY]METHYL)-2-CHLOROBENZENE
• EN300-1133475
• AKOS011388464
• 1-{[(2-bromocyclopentyl)oxy]methyl}-2-chlorobenzene
• Benzene, 1-[[(2-bromocyclopentyl)oxy]methyl]-2-chloro-
• 1-{(2-bromocyclopentyl)oxymethyl}-2-chlorobenzene

• Inchi： 1S/C12H14BrClO/c13-10-5-3-7-12(10)15-8-9-4-1-2-6-11(9)14/h1-2,4,6,10,12H,3,5,7-8H2
• InChI Key： BWKXXHYRVKGWMV-UHFFFAOYSA-N
• SMILES： BrC1CCCC1OCC1C=CC=CC=1Cl

Computed Properties

• Exact Mass: 287.99166g/mol
• Monoisotopic Mass: 287.99166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 337.0±37.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-{(2-bromocyclopentyl)oxymethyl}-2-chlorobenzene

Comprehensive Overview of 1-{(2-bromocyclopentyl)oxymethyl}-2-chlorobenzene (CAS No. 1250504-28-9)

1-{(2-bromocyclopentyl)oxymethyl}-2-chlorobenzene (CAS No. 1250504-28-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique bromocyclopentyl and chlorobenzene moieties, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Its molecular structure, which combines a halogenated cyclopentane ring with a chlorinated aromatic system, offers a broad spectrum of applications, particularly in the development of novel pharmaceuticals and advanced materials.

The growing interest in 1-{(2-bromocyclopentyl)oxymethyl}-2-chlorobenzene is reflected in its frequent appearance in scientific literature and patent filings. Researchers are particularly intrigued by its potential as a building block for designing bioactive molecules, given its ability to participate in diverse chemical reactions such as nucleophilic substitutions and cross-coupling reactions. This adaptability aligns with current trends in drug discovery, where modular synthesis and fragment-based drug design are gaining traction. Additionally, its structural features make it a candidate for exploring structure-activity relationships (SAR) in medicinal chemistry.

From an industrial perspective, CAS No. 1250504-28-9 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to minimize environmental impact, chemists are exploring efficient catalytic methods to incorporate this compound into value-added products. For instance, its bromo and chloro substituents enable selective functionalization, reducing waste in multi-step syntheses. This resonates with the broader push toward atom economy and cascade reactions in modern organic synthesis.

Another area of interest is the compound's potential role in material science. The combination of a flexible cyclopentyl group and a rigid benzene ring could contribute to the development of novel polymeric materials or liquid crystals. Such applications are particularly relevant given the surge in demand for advanced materials in electronics, coatings, and nanotechnology. Researchers are also investigating its use as a ligand or catalyst modifier in asymmetric synthesis, a field that continues to expand due to its importance in producing enantiomerically pure compounds.

In summary, 1-{(2-bromocyclopentyl)oxymethyl}-2-chlorobenzene (CAS No. 1250504-28-9) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural attributes, coupled with its reactivity, position it as a key player in the ongoing evolution of synthetic chemistry and applied research. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in both academic and industrial settings.